Cas no 1547565-22-9 (methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate
• CAS No: 1547565-22-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5966255
• PubChem ID: 83095092
• Update Time: 2025-06-11

methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate
• 1547565-22-9
• AKOS021416469
• EN300-1844450

• Inchi： 1S/C10H17N3O2/c1-7-9(6-13(2)12-7)8(5-11)4-10(14)15-3/h6,8H,4-5,11H2,1-3H3
• InChI Key： PMDDMANFBGBNRA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate

Methyl 4-Amino-3-(1,3-Dimethyl-1H-Pyrazol-4-yl)butanoate (CAS No. 1547565-22-9): A Comprehensive Overview

Methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate (CAS No. 1547565-22-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 4-amino-3-(1,3-dimethylpyrazol-4-yl)butanoate, has garnered attention due to its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

The chemical structure of methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate is characterized by a pyrazole ring substituted with two methyl groups and an amino-containing butanoate ester. The presence of the pyrazole ring and the amino group endows this compound with high reactivity and potential for forming hydrogen bonds, which are crucial for its biological interactions. The molecular formula of this compound is C₁₂H₁₈N₂O₂, and its molecular weight is approximately 222.28 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various chemical reactions and biological assays. Its melting point is around 75°C, and it is stable under normal laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which may degrade the compound.

Synthesis Methods

The synthesis of methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate has been reported using several methodologies. One common approach involves the reaction of 4-amino-3-(1,3-dimethylpyrazol-4-yl)butanoic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an intermediate carboxylic acid ester, which is then isolated and purified.

Another method involves the coupling of 4-amino-3-bromobutanoic acid with 1,3-dimethylpyrazole using a palladium-catalyzed cross-coupling reaction followed by esterification with methanol. This approach provides a more direct route to the target compound and can be optimized for higher yields and purity.

Biological Activities and Applications

Methyl 4-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)butanoate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as an antidepressant agent. Recent studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are critical neurotransmitters involved in mood regulation.

In addition to its antidepressant properties, methyl 4-amino-3-(1,3-dimethylpyrazol-4-yl)butanoate has also been studied for its anti-inflammatory effects. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing methyl 4-amino-3-(1,3-dimethylpyrazol-4-yl)butanoate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

If these early-stage trials are successful, further Phase II and III trials will be conducted to assess the efficacy of the compound in treating specific conditions such as depression and inflammatory disorders. The ultimate goal is to develop a safe and effective drug that can improve patient outcomes and quality of life.

Conclusion

In conclusion, methyl 4-amino-3-(1,3-dimethylpyrazol-4-yl)butanoate (CAS No. 1547565-22-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in areas such as neuropharmacology and inflammation.